Cas no 71171-93-2 (Benzo[a]pyrene,9-fluoro-)

• Product Name: Benzo[a]pyrene,9-fluoro-
• CAS No: 71171-93-2
• MF: C₂₀H₁₁F
• MW: 270.299748659134
• CID: 564989
• PubChem ID: 51255
• Update Time: 2025-04-19

Benzo[a]pyrene,9-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzo[a]pyrene,9-fluoro-
• 9-fluorobenzo(a)pyrene
• 9-fluorobenzo[a]pyrene
• 9-Fluorobenzo[pqr]tetraphene
• DTXSID80221357
• BRN 1980311
• BENZO(a)PYRENE, 9-FLUORO-
• 71171-93-2

• Inchi： 1S/C20H11F/c21-16-8-6-14-10-15-5-4-12-2-1-3-13-7-9-17(18(14)11-16)20(15)19(12)13/h1-11H
• InChI Key： VKRYSASHEJWBIM-UHFFFAOYSA-N
• SMILES： FC1C=CC2C=C3C=CC4=CC=CC5=CC=C(C=2C=1)C3=C54

Computed Properties

• Exact Mass: 270.08453
• Monoisotopic Mass: 270.084479
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 1.349
• Boiling Point: 470.4°C at 760 mmHg
• Flash Point: 203.5°C
• Refractive Index: 1.86
• PSA: 0